2,3-dihydro-1H-indene-1-carbaldehyde
Overview
Description
2,3-Dihydro-1H-indene-1-carbaldehyde is a bioisostere of the aromatic compound 2,3-dihydrobenzo [b]thiophene . It has been shown to be potent and selective antagonists of the rhodium complex that binds to the topoisomerase I enzyme found in bacteria .
Synthesis Analysis
2,3-Dihydro-1H-inden-1-one derivatives were synthesized by a [5+2−2] decarbonylative cycloaddition of 1H-indene-1,2,3-trione and norbornene via rhodium (I) catalyzed direct carbon–carbon bond cleavage . A catalytic system combining [Rh (COD)Cl] 2 (5.0 mol%) and rac -BINAP (10 mol%) ligand was optimal for these transformations .Molecular Structure Analysis
The molecular weight of 2,3-dihydro-1H-indene-1-carbaldehyde is 146.19 . The IUPAC name is 2,3-dihydro-1H-indene-2-carbaldehyde . The InChI code is 1S/C10H10O/c11-7-8-5-9-3-1-2-4-10(9)6-8/h1-4,7-8H,5-6H2 .Chemical Reactions Analysis
2,3-Dihydro-1H-inden-1-one derivatives were synthesized by a [5+2−2] decarbonylative cycloaddition of 1H-indene-1,2,3-trione and norbornene via rhodium (I) catalyzed direct carbon–carbon bond cleavage . A catalytic system combining [Rh (COD)Cl] 2 (5.0 mol%) and rac -BINAP (10 mol%) ligand was optimal for these transformations .Physical And Chemical Properties Analysis
The physical form of 2,3-dihydro-1H-indene-1-carbaldehyde is liquid . It is stored at -10 degrees Celsius .Scientific Research Applications
Precursor for Active Molecules
“2,3-dihydro-1H-indene-1-carbaldehyde” and its derivatives are essential and efficient chemical precursors for generating biologically active structures . They are ideal precursors for the synthesis of active molecules .
Multicomponent Reactions (MCRs)
This compound plays a significant role in Multicomponent Reactions (MCRs), which offer access to complex molecules . MCRs are a one-step convergent and sustainable strategy wherein more than two starting materials combine through covalent bonds to afford a single product .
Synthesis of Indole Derivatives
Indole derivatives are important types of molecules and natural products and play a main role in cell biology . “2,3-dihydro-1H-indene-1-carbaldehyde” can be used in the synthesis of indole derivatives .
Treatment of Various Disorders
The application of indole derivatives as biologically active compounds for the treatment of cancer cells, microbes, and different types of disorders in the human body has attracted increasing attention in recent years .
Synthesis of Succinic Acid Ester Derivatives
The bis-alkoxycarbonylation of olefins is a very useful reaction for the synthesis of succinic acid ester derivatives . These compounds find applications in various industrial fields .
Safety and Hazards
The safety information for 2,3-dihydro-1H-indene-1-carbaldehyde includes a warning signal word . The hazard statements include H315, H319, and H335 . The precautionary statements include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, and P501 .
Mechanism of Action
Mode of Action
It’s known that the compound can undergo various chemical reactions, such as decarbonylative cycloaddition .
Biochemical Pathways
The biochemical pathways affected by 2,3-dihydro-1H-indene-1-carbaldehyde are currently unknown . More research is needed to elucidate the biochemical pathways and their downstream effects influenced by this compound.
Action Environment
It’s known that the compound should be stored in an inert atmosphere at 2-8°c for optimal stability .
properties
IUPAC Name |
2,3-dihydro-1H-indene-1-carbaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10O/c11-7-9-6-5-8-3-1-2-4-10(8)9/h1-4,7,9H,5-6H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CMKDJMDGRSJZIS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=CC=CC=C2C1C=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
146.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
37414-43-0 |
Source
|
| Record name | 2,3-dihydro-1H-indene-1-carbaldehyde | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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